Ethyl 6-chloro-5-(trifluoromethyl)picolinate
Overview
Description
Ethyl 6-chloro-5-(trifluoromethyl)picolinate, also known by the abbreviation ECP, is a chemical compound that has garnered interest in scientific research due to its unique properties. It has a molecular formula of C9H7ClF3NO2 .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, such as Ethyl 6-chloro-5-(trifluoromethyl)picolinate, is a key structural motif in active agrochemical and pharmaceutical ingredients . The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride is achieved in the final synthesis step .Molecular Structure Analysis
The IUPAC name for this compound is ethyl 6-chloro-5-(trifluoromethyl)pyridine-2-carboxylate . The SMILES representation is CCOC(=O)C1=NC(=C(C=C1)C(F)(F)F)Cl .Physical And Chemical Properties Analysis
Ethyl 6-chloro-5-(trifluoromethyl)picolinate has a molecular weight of 253.6 g/mol. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Agriculture
Ethyl 6-chloro-5-(trifluoromethyl)picolinate: is utilized in agricultural research for the development of herbicides and pesticides. Its chemical structure allows for the synthesis of compounds that can selectively target and control weed species that are resistant to other treatments .
Pharmaceuticals
In the pharmaceutical industry, this compound serves as a precursor for the synthesis of various drugs. Its trifluoromethyl group is particularly valuable in medicinal chemistry, as it can significantly alter the biological activity of pharmaceuticals, leading to the development of new medications with improved efficacy and safety profiles .
Material Science
The compound’s unique properties are explored in material science for creating novel materials. Researchers investigate its incorporation into polymers to enhance their thermal stability and chemical resistance, which is crucial for developing advanced materials for aerospace and automotive industries .
Environmental Science
Ethyl 6-chloro-5-(trifluoromethyl)picolinate: is studied for its environmental impact, particularly in the degradation of pollutants. Its role in the breakdown of hazardous substances and the potential for remediation of contaminated sites is a significant area of research .
Chemical Synthesis
This compound is a valuable building block in organic synthesis. It is used to introduce the trifluoromethyl group into other molecules, a transformation that is highly sought after due to the unique properties conferred by this group, such as increased lipophilicity and metabolic stability .
Analytical Chemistry
In analytical chemistry, Ethyl 6-chloro-5-(trifluoromethyl)picolinate is used as a standard or reference compound in various chromatographic and spectroscopic methods. Its well-defined structure and properties make it suitable for calibrating instruments and validating analytical techniques .
Future Directions
properties
IUPAC Name |
ethyl 6-chloro-5-(trifluoromethyl)pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClF3NO2/c1-2-16-8(15)6-4-3-5(7(10)14-6)9(11,12)13/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZFYHQVXTYZCSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=C(C=C1)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50743793 |
Source
|
| Record name | Ethyl 6-chloro-5-(trifluoromethyl)pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50743793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-chloro-5-(trifluoromethyl)picolinate | |
CAS RN |
850864-57-2 |
Source
|
| Record name | 2-Pyridinecarboxylic acid, 6-chloro-5-(trifluoromethyl)-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=850864-57-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 6-chloro-5-(trifluoromethyl)pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50743793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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